BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Hydrogenated m-
Xylylene Diisocyanate (H6XDI)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,3-
Compound Name: o
Bis(isocyanatomethyl)cyclohexane

cat. No.: B1196688

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogenated m-xylylene diisocyanate (H6XDI), also known as 1,3-
bis(isocyanatomethyl)cyclohexane, is a cycloaliphatic diisocyanate that is gaining significant
attention in the field of polymer chemistry, particularly for the synthesis of high-performance
polyurethanes (PUSs). Its unique chemical structure, characterized by a cyclohexane ring,
imparts a range of desirable properties to the resulting polymers, including excellent light and
UV stability, superior mechanical properties, and enhanced thermal and hydrolytic stability
compared to polyurethanes based on aromatic isocyanates.[1] These attributes make H6XDI-
based polyurethanes highly suitable for a variety of demanding applications, including durable
coatings, elastomers, and potentially, biomedical devices. This technical guide provides a
comprehensive overview of the core properties of H6XDI, detailed experimental protocols for
the synthesis and characterization of H6XDI-based polyurethanes, and a discussion of their
potential relevance in biomedical applications.

Core Properties of Hydrogenated m-Xylylene
Diisocyanate (H6XDI)

The properties of H6XDI are central to its performance as a monomer in polyurethane
synthesis. A summary of its key physical and chemical properties is presented in the table
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below. It is important to note that H6XDI is a mixture of cis and trans isomers, and the ratio of
these isomers can influence the properties of the final polymer.[2]

Table 1: Physical and Chemical Properties of Hydrogenated m-Xylylene Diisocyanate (H6XDI)

Property Value Reference
1,3-

Chemical Name Bis(isocyanatomethyl)cyclohex  [1][3]
ane

Hydrogenated m-xylylene
Synonyms __ [1][3]
diisocyanate, H6XDI

CAS Number 38661-72-2 [1]I3]
Molecular Formula C10H14N202 [1][4]
Molecular Weight 194.23 g/mol [1114]
Appearance C.:olc')rless to pale yellow, clear 4]
liquid
Purity >99% [3]
NCO Content ~43.3% [4]
Density ~1.14 g/cm?3 [1]
Boiling Point 294.4 °C at 760 mmHg [1]
Flash Point >110 °C (>230 °F) [1]
Viscosity @ 25°C 5.8 mPa-s [4]
Vapor Pressure 0.4 mm Hg (98 °C) [1]
Refractive Index n20/D 1.485 (lit.) [1]

Solubilit Soluble in organic solvents,
olubility .
reacts with water.

Synthesis of Polyurethanes using H6XDI
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H6XDI is a key building block for synthesizing high-performance polyurethane elastomers.[2]
These materials offer advantages over conventional polyurethanes in terms of light stability,
hydrolysis resistance, and thermal stability.[2] The synthesis is typically a polyaddition reaction
involving a diisocyanate (H6XDI), a polyol, and a chain extender.

Chemical Structure of H6XDI

The chemical structure of H6XDI, with the isocyanate groups attached to a cyclohexane ring, is
fundamental to the unique properties of the resulting polyurethanes.

Caption: Chemical structure of 1,3-Bis(isocyanatomethyl)cyclohexane (H6XDI).

Polyurethane Synthesis Workflow

The synthesis of polyurethanes from H6XDI typically follows a two-step prepolymer method.
This process allows for better control over the polymer structure and properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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